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Compound of Interest

2-Chloro-3-
Compound Name:
fluoroisonicotinohydrazide

CAS No.: 1378887-91-2

Cat. No.: B2954125

Get Quote

Executive Safety Summary

2-Chloro-3-fluoroisonicotinohydrazide is a functionalized pyridine intermediate often utilized
in the synthesis of antitubercular agents and kinase inhibitors.[1] While specific Safety Data
Sheets (SDS) for this exact derivative are often proprietary or non-standardized, a Structure-
Activity Relationship (SAR) analysis of its precursors (e.g., 2-Chloro-3-fluoroisonicotinic acid,
CAS 628691-93-0) and the hydrazide pharmacophore dictates a rigorous safety profile.

Critical Hazard Profile:

o Primary Risks: Severe Eye/Skin Irritation, Respiratory Irritation (STOT-SE 3), and Skin
Sensitization (Hydrazide moiety).[1]

o Reactivity: Hydrazides are reducing agents; incompatible with strong oxidizers.

» Handling Status:Containment Level 2 (GLP Standard). All solid handling must occur within a
certified fume hood or powder containment enclosure.
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Risk Assessment & PPE Matrix

This protocol applies the Precautionary Principle: treating the substance as a potential
sensitizer and toxicant due to the hydrazine-derivative functionality, even if specific LD50 data
is absent.[1]

PPE Selection Logic
Component Recommendation Scientific Rationale

Outer Layer: 5 mil Nitrile
(Standard barrier).Inner Layer:
) ) o o 4 mil Nitrile (Breakthrough
Hand Protection Double-gloving (Nitrile/Nitrile) ] ]
protection).Note: Avoid Latex.
[1] Hydrazines/hydrazides can

permeate latex rapidly.

Safety glasses are insufficient

for powders. The hydrazide
Eye Protection Chemical Splash Goggles group is nucleophilic and can

cause severe corneal damage

upon contact.

Mandatory. If hood work is
) ) impossible (e.g., equipment
Respiratory Fume Hood (Primary) ]
maintenance), use a P100/0OV

(Organic Vapor) respirator.[1]

Standard cotton coats absorb

liquids. If handling >5g or
Body Defense Tyvek® Lab Coat + Apron solutions, wear a chemical-

resistant apron to prevent

soak-through.

Operational Protocols
A. Safe Handling Workflow (Lifecycle)

The following diagram illustrates the mandatory workflow to minimize exposure during the
synthesis lifecycle.
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CRITICAL CONTROL POINT: FUME HOOD
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Figure 1: Operational lifecycle emphasizing the containment of the substance within the fume
hood during weighing and reaction phases.[1]

B. Step-by-Step Handling Procedure

e Preparation:
o Verify fume hood flow rate is >100 fpm (face velocity).
o Don PPE: Nitrile (inner) + Nitrile (outer) + Goggles + Lab Coat.

o Static Control: Use an antistatic gun or ionizer bar if the powder is fluffy/electrostatic.
Halogenated pyridines can be mobile powders.

» Weighing:
o Never weigh on an open bench.
o Place the balance inside the hood.
o Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

o Technique: Tare the receiving vessel (e.g., round bottom flask) and add solid directly.
Avoid weighing papers which can retain residue.

e Solubilization:

o Add solvent (e.g., DCM, DMSO) immediately to the solid in the flask to reduce airborne
dust risk.
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o Caution: Hydrazides can react with ketones (e.g., Acetone) to form hydrazones. Do not
use Acetone for cleaning or solubilizing unless intended.

Emergency Response & Spill Management
Scenario: Spillage of solid powder inside the fume hood.

o Stop: Cease all activity. Alert nearby personnel.

 Isolate: Lower the sash to the lowest working height.

» Neutralize/Clean:

Do NOT use compressed air.

o

Cover spill with wet paper towels (dampened with water/surfactant) to prevent dust

[¢]

generation.

Wipe up inward (periphery to center).

[¢]

Place all waste in a sealed bag labeled "Hazardous Waste - Toxic Solid."

[e]

o Decontaminate: Wash surface with 10% bleach solution (oxidizes the hydrazide), followed by

water.

Waste Disposal Strategy

Proper segregation is vital due to the chemical nature of the hydrazide and halogen groups.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2954125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Stream Classification Instructions

Contaminated gloves, paper
Solid Waste Toxic Solid towels, and weighing boats.[1]
Double-bag and label.

The Chlorine/Fluorine content
mandates "Halogenated"
o ) segregation. Do not mix with
Liquid Waste Halogenated Organic ) ] )
Acid Waste (risk of toxic gas)
or Oxidizers (exothermic

reaction).

Needles used for reaction
) ) monitoring must go into rigid
Sharps Chemically Contaminated ]
sharps containers, not general

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-chloro-3-fluoroisonicotinic Acid - C6h3clfno2 | High Purity Chemical Compound With
Reliable Performance And No Negative Effects at Best Price in Wuhan | 3b Pharmachem
(wuhan) International Co., Ltd. [tradeindia.com]

e 2. indiamart.com [indiamart.com]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.tradeindia.com/products/2-chloro-3-fluoroisonicotinic-acid-743748.html
https://www.tradeindia.com/products/2-chloro-3-fluoroisonicotinic-acid-743748.html
https://www.indiamart.com/proddetail/2-chloro-3-fluoroisonicotinic-acid-628691-93-0-2849760986588.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-fluoroisonicotinic-acid
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://www.tradeindia.com/products/2-chloro-3-fluoroisonicotinic-acid-743748.html
https://www.benchchem.com/product/b2954125?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tradeindia.com/products/2-chloro-3-fluoroisonicotinic-acid-743748.html
https://www.tradeindia.com/products/2-chloro-3-fluoroisonicotinic-acid-743748.html
https://www.tradeindia.com/products/2-chloro-3-fluoroisonicotinic-acid-743748.html
https://www.indiamart.com/proddetail/2-chloro-3-fluoroisonicotinic-acid-628691-93-0-2849760986588.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2954125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o 3. fishersci.com [fishersci.com]

o To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 2-
Chloro-3-fluoroisonicotinohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2954125/docs#personal-protective-equipment-
handling-guide-2-chloro-3-fluoroisonicotinohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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